1-(1-ethylpropyl)-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridin-3-ol

• IUPAC Name: 4,6-dimethyl-1-pentan-3-yl-2H-pyrazolo[3,4-b]pyridin-3-one
• InChI: InChI=1S/C13H19N3O/c1-5-10(6-2)16-12-11(13(17)15-16)8(3)7-9(4)14-12/h7,10H,5-6H2,1-4H3,(H,15,17)
• InChI Key: MVIDLIZTCYOEHW-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)N1C2=C(C(=CC(=N2)C)C)C(=O)N1
• Molecular Formula: C13H19N3O
• Molecular Weight: 233.31 g/mol

Description

Synthesis Analysis

The synthesis of pyrazolo[3,4-b]pyridine derivatives often involves the condensation of pyrazole-5-amine derivatives with activated carbonyl groups under reflux conditions. This process is useful for preparing a range of N-fused heterocyclic products in good to excellent yields (Ghaedi et al., 2015). Similarly, catalyst-free synthesis approaches have been employed for creating 3-hydroxyimidazo[1,2-a]pyridine zwitterion derivatives via three-component reactions, showcasing the versatility in synthesizing pyridine-based heterocycles (Ghandi et al., 2017).

Molecular Structure Analysis

The molecular structure of pyrazolo[3,4-b]pyridine derivatives has been elucidated using X-ray diffraction analysis. For instance, the structure of a specific 6-amino-4-aryl-5-cyano derivative was detailed, highlighting the importance of structural analysis in understanding the compound's configuration and reactivity (Rodinovskaya et al., 2003).

Chemical Reactions and Properties

Pyrazolo[3,4-b]pyridine compounds participate in a variety of chemical reactions, forming diverse derivatives. For example, novel 6-(pyrazol-1-yl)pyrazolo[3,4-b]pyridin-3-ol derivatives were synthesized through cyclization reactions, demonstrating the reactivity of these compounds towards forming complex structures (Wu et al., 2012).

Mechanism of Action

While the specific mechanism of action for “1-(1-ethylpropyl)-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridin-3-ol” is not available, pyrazolo[3,4-b]pyridine derivatives have been found to exhibit various biological activities. For instance, some derivatives have shown anticancer activity by inhibiting the microtubule polymerization by binding to the colchicine site, resulting in inhibition of cell migration, cell cycle arrest in the G2/M phase, and apoptosis of cancer cells.

Future Directions

The field of pyrazolo[3,4-b]pyridine derivatives is a promising area of research, with potential applications in the development of new pharmaceuticals and agrochemicals. Future research could focus on exploring the biological activities of these compounds, optimizing their synthesis, and investigating their mechanisms of action.